Cas no 941979-50-6 (N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide)

• Product Name: N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide
• CAS No: 941979-50-6
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 5502884
• PubChem ID: 7687794
• Update Time: 2025-05-20

N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]-2-(2-methylphenoxy)acetamide
• 941979-50-6
• N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)-2-(o-tolyloxy)acetamide
• F2784-0559
• AKOS024466883
• N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C21H24N2O3/c1-15-10-11-17(13-18(15)23-12-6-5-9-21(23)25)22-20(24)14-26-19-8-4-3-7-16(19)2/h3-4,7-8,10-11,13H,5-6,9,12,14H2,1-2H3,(H,22,24)
• InChI Key： NNGIGRKBPNLTNP-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=C(C=CC=1C)NC(COC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide

Comprehensive Overview of N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide (CAS No. 941979-50-6)

N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide, identified by its CAS number 941979-50-6, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidinone moiety with a phenoxyacetamide group, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive molecules targeting neurological and metabolic pathways.

The compound's molecular structure reveals several pharmacologically relevant features. The presence of both 2-oxopiperidin-1-yl and 2-methylphenoxy groups suggests possible interactions with various biological targets. Current studies focus on its structure-activity relationship (SAR), with particular emphasis on how modifications to the methylphenoxy or oxopiperidinyl components might influence biological activity. This aligns with growing interest in small molecule drug discovery and targeted therapies, which dominate contemporary pharmaceutical research trends.

From a synthetic chemistry perspective, 941979-50-6 presents interesting challenges and opportunities. The compound's synthetic route typically involves multi-step organic transformations, including amide bond formation and aromatic substitution reactions. Recent publications have explored more efficient synthetic methodologies, reflecting the broader pharmaceutical industry's push toward green chemistry and atom economy. These developments respond to increasing environmental concerns in chemical manufacturing.

Analytical characterization of N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with defined melting point and solubility characteristics. These physical properties are crucial for formulation scientists working on drug delivery systems, another hot topic in current pharmaceutical research.

Emerging research suggests potential applications of this compound in addressing neurodegenerative disorders and metabolic syndromes, areas of significant unmet medical need. While not yet approved for therapeutic use, its structural features show promise for modulation of enzyme targets and receptor systems implicated in these conditions. This aligns with growing public interest in brain health and metabolic wellness, as evidenced by increasing search volumes for related terms.

The stability profile of CAS 941979-50-6 under various conditions (pH, temperature, light exposure) has been investigated to support potential pharmaceutical development. Such studies are particularly relevant given current industry focus on drug stability and shelf-life extension. Proper storage typically recommends protection from moisture and light at controlled temperatures, following standard practices for similar organic compounds.

From a commercial perspective, N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide is available as a research chemical from specialty suppliers. The compound's pricing reflects its status as a high-purity reference standard rather than a bulk chemical. This market position corresponds with increasing demand for well-characterized small molecules in academic and industrial research settings.

Future directions for this compound may include exploration of its pharmacokinetic properties and potential drug-drug interactions, key considerations in modern drug development. The scientific community continues to investigate its biological activity spectrum through various in vitro assays and preliminary in vivo models. These studies contribute to the broader understanding of structure-based drug design principles.

Regulatory aspects surrounding 941979-50-6 currently classify it as a research compound rather than an approved active pharmaceutical ingredient. Researchers working with this material should adhere to standard laboratory safety protocols while handling organic chemicals. The compound's status may evolve as more data becomes available about its biological activities and potential therapeutic applications.

In summary, N-4-methyl-3-(2-oxopiperidin-1-yl)phenyl-2-(2-methylphenoxy)acetamide represents an interesting case study in contemporary medicinal chemistry. Its unique structural features and potential biological relevance make it a compound worth watching as research progresses. The scientific community's growing understanding of such small molecule modulators continues to drive innovation in drug discovery and therapeutic development.